Cas no 885588-12-5 (2-bromo-5-fluoropyridine-4-carboxylic acid)

2-Bromo-5-fluoropyridine-4-carboxylic acid is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its bromo and fluoro substituents enhance reactivity, enabling selective functionalization, while the carboxylic acid group facilitates further derivatization. This compound is valued for its stability and utility in cross-coupling reactions, making it a key intermediate in medicinal chemistry.
2-bromo-5-fluoropyridine-4-carboxylic acid structure
885588-12-5 structure
Product Name:2-bromo-5-fluoropyridine-4-carboxylic acid
CAS No:885588-12-5
MF:C6H3BrFNO2
MW:219.99592423439
MDL:MFCD09261246
CID:711943
PubChem ID:46739277
Update Time:2025-06-19

2-bromo-5-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-fluoroisonicotinic acid
    • 2-bromo-5-fluoropyridine-4-carboxylic acid
    • 2-BROMO-5-FLUORO-ISONICOTINIC ACID
    • 4-Pyridinecarboxylicacid, 2-bromo-5-fluoro-
    • 2-Bromo-4-carboxy-5-fluoropyridine
    • 2-BROMO-5-FLUORO-4-PYRIDINECARBOXYLIC ACID
    • 4-Pyridinecarboxylic acid, 2-bromo-5-fluoro-
    • 2-BROMO-5-FLUORO-4-CARBOXYPYRIDINE
    • 2-Bromo-5-Fluoro Isonicotinic Acid
    • BBL102308
    • STL556107
    • AM62459
    • AB50074
    • 2-Bromo-5-fluo
    • 2-Bromo-5-fluoro-4-pyridinecarboxylic acid (ACI)
    • W-204007
    • 885588-12-5
    • EN300-113675
    • AC-27991
    • Z1269195927
    • 2-bromo-5-fluoro-isonicotinic acid, AldrichCPR
    • MFCD09261246
    • VRHKBNFQGHNLIJ-UHFFFAOYSA-N
    • DB-077999
    • 2-Bromo-5-fluoro-pyridine-4-carboxylic acid
    • DS-14265
    • 4-Pyridinecarboxylicacid,2-bromo-5-fluoro-
    • DTXSID10674897
    • SY028969
    • SCHEMBL1533915
    • CS-W000432
    • AKOS015834253
    • MDL： MFCD09261246
    • Inchi： 1S/C6H3BrFNO2/c7-5-1-3(6(10)11)4(8)2-9-5/h1-2H,(H,10,11)
    • InChI Key： VRHKBNFQGHNLIJ-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=CN=C(Br)C=1)O

Computed Properties

  • Exact Mass: 218.93300
  • Monoisotopic Mass: 218.93312g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • PSA: 50.19000
  • LogP: 1.68140

2-bromo-5-fluoropyridine-4-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-bromo-5-fluoropyridine-4-carboxylic acid Pricemore >>

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